2-(3-Carbamoyl-4-chlorophenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-chloro-5-(4-oxo-1H-pyridin-2-yl)benzamide
• InChI: InChI=1S/C12H9ClN2O2/c13-10-2-1-7(5-9(10)12(14)17)11-6-8(16)3-4-15-11/h1-6H,(H2,14,17)(H,15,16)
• InChI Key: FZPHXOGGLQBZFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=O)C=CN2)C(=O)N)Cl
• Molecular Formula: C12H9ClN2O2
• DSSTOX Substance ID: DTXSID20692724
• Molecular Weight: 248.66 g/mol
• CAS RN: 1261987-05-6

Description

2-(3-Carbamoyl-4-chlorophenyl)-4-hydroxypyridine (95%) is an organic compound belonging to the class of aminopyridines. It is a colorless solid that is soluble in water and has a melting point of 180°C. Its molecular formula is C9H9ClN2O2. It is a derivative of pyridine and is used in the synthesis of various organic compounds.

Mechanism of Action

2-(3-Carbamoyl-4-chlorophenyl)-4-hydroxypyridine (95%) is an organic compound that acts as an inhibitor of enzymes. It binds to the active site of the enzyme, preventing the enzyme from catalyzing the reaction. This inhibition of the enzyme can lead to the inhibition of various biochemical and physiological processes.
Biochemical and Physiological Effects
2-(3-Carbamoyl-4-chlorophenyl)-4-hydroxypyridine (95%) has been shown to inhibit the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins. This inhibition can lead to decreased inflammation and pain, as well as decreased blood pressure. Additionally, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. This can lead to increased levels of acetylcholine, which can lead to improved cognitive function.

Advantages and Limitations for Lab Experiments

2-(3-Carbamoyl-4-chlorophenyl)-4-hydroxypyridine (95%) is a relatively stable compound, making it suitable for use in laboratory experiments. It is soluble in water, making it easy to work with. Additionally, it has a low melting point, making it easy to handle. However, it is also a relatively expensive compound, which may limit its use in laboratory experiments.

Future Directions

Future research on 2-(3-Carbamoyl-4-chlorophenyl)-4-hydroxypyridine (95%) could focus on its potential applications in medicine. This could include further research into its effects on the body, as well as its potential use as a therapeutic agent. Additionally, further research could be done on its synthesis and mechanism of action, as well as its potential uses in other fields, such as organic chemistry. Finally, research could also be done on its potential environmental effects, as well as its potential toxicity.

Synthesis Methods

2-(3-Carbamoyl-4-chlorophenyl)-4-hydroxypyridine (95%) can be synthesized from 4-chlorobenzonitrile and potassium carbonate in the presence of a base. The reaction is carried out at a temperature of 180°C for 1 hour. The product is then isolated by filtration and recrystallization.

Scientific Research Applications

2-(3-Carbamoyl-4-chlorophenyl)-4-hydroxypyridine (95%) has been used in various scientific research applications. It has been used in the synthesis of pyridine derivatives, which have been used as inhibitors of enzymes such as cyclooxygenase-2. It has also been used in the synthesis of organic compounds such as thioureas, which have been used as ligands in coordination chemistry.